Cas no 58050-29-6 (Benzeneacetonitrile, 3-methyl-2-(1-methylethyl)- (9CI))

Benzeneacetonitrile, 3-methyl-2-(1-methylethyl)- (9CI) structure
58050-29-6 structure
Product Name:Benzeneacetonitrile, 3-methyl-2-(1-methylethyl)- (9CI)
CAS No:58050-29-6
MF:C12H15N
MW:173.254203081131
CID:947974
PubChem ID:12247180
Update Time:2025-04-19

Benzeneacetonitrile, 3-methyl-2-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 3-methyl-2-(1-methylethyl)- (9CI)
    • 2-(3-methyl-2-propan-2-ylphenyl)acetonitrile
    • BENZENEACETONITRILE, 3-METHYL-2-(1-METHYLETHYL)-
    • DTXSID60482242
    • [3-Methyl-2-(propan-2-yl)phenyl]acetonitrile
    • 58050-29-6
    • DB-325847
    • Inchi: 1S/C12H15N/c1-9(2)12-10(3)5-4-6-11(12)7-8-13/h4-6,9H,7H2,1-3H3
    • InChI Key: QTIZTUFQECEMQP-UHFFFAOYSA-N
    • SMILES: N#CCC1C=CC=C(C)C=1C(C)C

Computed Properties

  • Exact Mass: 173.120449483g/mol
  • Monoisotopic Mass: 173.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 23.8Ų

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